Cas no 51533-72-3 (Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester)

Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester structure
51533-72-3 structure
Product name:Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester
CAS No:51533-72-3
MF:C11H15O3P
MW:226.2088
CID:362054
PubChem ID:71366106

Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester
    • 3-dimethoxyphosphorylprop-1-enylbenzene
    • DTXSID90789478
    • 51533-72-3
    • Dimethyl (3-phenylprop-2-en-1-yl)phosphonate
    • Inchi: InChI=1S/C11H15O3P/c1-13-15(12,14-2)10-6-9-11-7-4-3-5-8-11/h3-9H,10H2,1-2H3/b9-6+
    • InChI Key: QOIOPPHMNQRKEZ-RMKNXTFCSA-N
    • SMILES: C1(/C=C/CP(=O)(OC)OC)C=CC=CC=1

Computed Properties

  • Exact Mass: 226.07595
  • Monoisotopic Mass: 226.07588133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 1.6

Experimental Properties

  • PSA: 35.53

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